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Abstract

Carriomycin is a polyether antibiotic produced by the bacterium Streptomyces hygroscopicus.
[1] It exhibits a broad spectrum of activity against Gram-positive bacteria, as well as some
fungi, yeasts, and mycoplasma.[1] This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, and biological activity of Carriomycin, with
a focus on its mechanism of action. Detailed experimental methodologies for its isolation and
analysis are also presented, alongside visual representations of its mode of action to facilitate a
deeper understanding for research and drug development applications.

Chemical Structure and Physicochemical Properties

Carriomycin is a complex polyketide with the molecular formula C47Hs0O15.[1] Its structure
was elucidated through X-ray crystallographic analysis of its thallium salt.[2][3] The molecule is
characterized by a series of interconnected cyclic ether rings, a common feature of polyether
antibiotics.

Chemical Structure:

IUPAC Name: 2-[2-hydroxy-6-[[2-[5-[5-(6-hydroxy-3,5,6-trimethyloxan-2-yl)oxolan-2-yl]Joxolan-
2-yl]-3,7-dimethoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yllmethyl]-4-(5-methoxy-6-
methyloxan-2-yl)oxy-3,5-dimethyloxan-2-yl]propanoic acid
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SMILES:
CC1CC(C(OC1C2CCC(02)C3CCC(03)C4(C(C(C5(04)C(C(CC(O5)CCBC(C(C(C(0B)
(C(C)C(=0)0)0)C)OC7CCC(C(07)C)OC)C)OC)C)C)OC)C)(C)O)C

Physicochemical Properties of Carriomycin

Property Value Source
Molecular Formula Ca7Hs0015 [1]
Molecular Weight 885.15 g/mol [1]
Melting Point 120-122 °C [1]
Appearance Colorless prisms [1]

Predicted Properties

pKa (strongest acidic) 4.4

pKa (strongest basic) 2.1
LogP 6.1
Water Solubility 0.002 g/L

Biological and Pharmacological Properties

Carriomycin demonstrates significant antimicrobial activity, primarily against Gram-positive
bacteria.[1] Its biological effects also extend to certain fungi, yeasts, and mycoplasma.[1] The
mechanism of action of Carriomycin involves the inhibition of bacterial protein synthesis.

Mechanism of Action

Carriomycin targets the 50S subunit of the bacterial ribosome, a critical component of the
protein synthesis machinery. By binding to the 50S subunit, Carriomycin interferes with the
translocation step of elongation, thereby halting the synthesis of essential proteins and
ultimately leading to the inhibition of bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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